Cas no 1612-98-2 ((1S,3S,4R)-p-Menthane-1,3-diol)

(1S,3S,4R)-p-Menthane-1,3-diol structure
1612-98-2 structure
Product Name:(1S,3S,4R)-p-Menthane-1,3-diol
CAS No:1612-98-2
MF:C10H20O2
MW:172.264603614807
CID:2068815
PubChem ID:524005
Update Time:2025-04-21

(1S,3S,4R)-p-Menthane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • (1S,3S,4R)-p-Menthane-1,3-diol
    • p-Menthane-1,3-diol
    • 1-methyl-4-propan-2-ylcyclohexane-1,3-diol
    • 1-Hydroxymenthol
    • 1,3-Cyclohexanediol, 1-methyl-4-(1-methylethyl)
    • SCHEMBL1870838
    • DTXSID20335240
    • 1612-98-2
    • CHEBI:179554
    • IIZCEIWXLSJQFP-UHFFFAOYSA-N
    • 4-Isopropyl-1-methyl-1,3-cyclohexanediol #
    • 1-methyl-4-(propan-2-yl)cyclohexane-1,3-diol
    • 4-Isopropyl-1-methyl-1,3-cyclohexanediol
    • Mentholol
    • (1S,3R,4R)-p-Menthane-1,3-diol
    • Inchi: 1S/C10H20O2/c1-7(2)8-4-5-10(3,12)6-9(8)11/h7-9,11-12H,4-6H2,1-3H3
    • InChI Key: IIZCEIWXLSJQFP-UHFFFAOYSA-N
    • SMILES: OC1(C)CCC(C(C)C)C(C1)O

Computed Properties

  • Exact Mass: 172.146329876g/mol
  • Monoisotopic Mass: 172.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų
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